Cas no 174364-10-4 (3-Bromo-3,3-difluoro-2-oxo-propanoic Acid Methyl Ester)

• Product Name: 3-Bromo-3,3-difluoro-2-oxo-propanoic Acid Methyl Ester
• CAS No: 174364-10-4
• MF: C₄H₃BrF₂O₃
• MW: 216.965627908707
• CID: 1360016
• PubChem ID: 5324134
• Update Time: 2025-04-20

3-Bromo-3,3-difluoro-2-oxo-propanoic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-bromo-3,3-difluoro-2-oxo-, methyl ester
• methyl 3-bromo-3,3-difluoropyruvate
• InChI=1/C4H3BrF2O3/c1-10-3(9)2(8)4(5,6)7/h1H
• methyl 3-bromo-3,3-difluoro-2-oxopropanoate
• 174364-10-4
• IYCLVIQORGCRDI-UHFFFAOYSA-N
• 3-Bromo-3,3-difluoro-2-oxo-propanoic Acid Methyl Ester

• Inchi： 1S/C4H3BrF2O3/c1-10-3(9)2(8)4(5,6)7/h1H3
• InChI Key： IYCLVIQORGCRDI-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OC)=O)(F)F

Computed Properties

• Exact Mass: 215.92329
• Monoisotopic Mass: 215.92336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Alpha-keto acids and derivatives